Cas no 306-03-6 (Benzeneacetic acid, a-(hydroxymethyl)-,(3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, hydrobromide (1:1), (aS)-)
![Benzeneacetic acid, a-(hydroxymethyl)-,(3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, hydrobromide (1:1), (aS)- structure](https://ossimg.kuujia.com/scimg/500/306-03-6x500.png)
306-03-6 structure
Product Name:Benzeneacetic acid, a-(hydroxymethyl)-,(3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, hydrobromide (1:1), (aS)-
CAS No:306-03-6
MF:C17H24BrNO3
MW:370.281364440918
CID:303962
PubChem ID:9929278
Update Time:2025-04-19
Benzeneacetic acid, a-(hydroxymethyl)-,(3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, hydrobromide (1:1), (aS)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-(hydroxymethyl)-,(3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, hydrobromide (1:1), (aS)-
- Hyoscyamine Hydrobromide
- Benzeneacetic acid, a-(hydroxymethyl)-,(3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, hy...
- L-Hyoscyamine hydrobromide
- (-)-hyoscyamine hydrobromide
- (-)-Hyoscyaminhydrobromid
- Daturine Hydrobromide
- hydrobromide salt of hyoscyamine
- HYOSCYAMINE HBR
- HYOSCYAMINEHYDROBROMIDE,USP
- L-Tropasaeure-tropan-3endo-ylester,Hydrobromid
- L-tropic acid tropane-3endo-yl ester,hydrobromide
- L-TROPINE TROPATE HYDROBROMIDE
- Benzeneacetic acid, .alpha.-(hydroxymethyl)-, (3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, hydrobromide, (.alpha.S)-
- Benzeneacetic acid, .alpha.-(hydroxymethyl)-, (3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, hydrobromide (1:1), (.alpha.S)-
- D04479
- Q27280923
- Hyoscyamine hydrobromide [USP]
- 1.ALPHA.H,5.ALPHA.H-TROPAN-3.ALPHA.-OL (-)-TROPATE (ESTER) HBR
- 1.ALPHA.H,5.ALPHA.H-TROPAN-3.ALPHA.-OL (-)-TROPATE (ESTER) HYDROBROMIDE
- BENZENEACETIC ACID, .ALPHA.-(HYDROXYMETHYL)-, 8-METHYL-8-AZABICYCLO(3.2.1)OCT-3-YL ESTER, HYDROBROMIDE, (3(S)-ENDO)-
- Benzeneacetic acid, alpha-(hydroxymethyl)-, (3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, hydrobromide (1:1), (alphaS)-
- NS00079434
- Benzeneacetic acid, alpha-(hydroxymethyl)-, (3-endo)-8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, hydrobromide, (alphaS)-
- Benzeneacetic acid, alpha-(hydroxymethyl)-, 8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, hydrobromide (3(S)-endo)-
- HYOSCYAMINE HYDROBROMIDE [VANDF]
- HYOSCYAMINE HYDROBROMIDE [USP MONOGRAPH]
- [(1S,5R)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] (2S)-3-hydroxy-2-phenylpropanoate;hydrobromide
- EINECS 206-174-6
- IWT50P9S79
- HYOSCYAMINE HYDROBROMIDE [MART.]
- BENZENEACETIC ACID, .ALPHA.-(HYDROXYMETHYL)-, 8-METHYL-8-AZABICYCLO(3.2.1)OCT-3-YL ESTER, HBR, (3(S)-ENDO)-
- Daturine (hydrobromide)
- 306-03-6
- L-Hyoscyamine (hydrobromide)
- Hyoscyaminum hydrobromatum
- Daturine hbr
- AKOS027320995
- Benzeneacetic acid, alpha-(hydroxymethyl)-, (3-endo)-8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, hydrobromide (1:1), (alphaS)-
- 1alphaH,5alphaH-Tropan-3alpha-ol (-)-tropate (ester) hydrobromide
- MFCD00161493
- DTXSID50889342
- BENZENEACETIC ACID, .ALPHA.-(HYDROXYMETHYL)-, (3-ENDO)-8-METHYL-8-AZABICYCLO(3.2.1)OCT-3-YL ESTER, HYDROBROMIDE (1:1), (.ALPHA.S)-
- HYOSCYAMINUM HYDROBROMATUM [HPUS]
- Hyoscyamine hydrobromide (USP)
- CHEMBL2106364
- SCHEMBL99784
- HYOSCYAMINE HYDROBROMIDE [MI]
- UNII-IWT50P9S79
- HYOSCYAMINE HYDROBROMIDE [WHO-DD]
- (-)-Atropine hydrobromide
- VZDNSFSBCMCXSK-BXSBZORQSA-N
- VZDNSFSBCMCXSK-PGQIENJJSA-N
-
- MDL： MFCD00161493
- Inchi： 1S/C17H23NO3.BrH/c1-18-13-7-8-14(18)10-15(9-13)21-17(20)16(11-19)12-5-3-2-4-6-12;/h2-6,13-16,19H,7-11H2,1H3;1H/t13-,14+,15?,16-;/m1./s1
- InChI Key： VZDNSFSBCMCXSK-BXSBZORQSA-N
- SMILES： Br.O(C([C@H](CO)C1C=CC=CC=1)=O)C1C[C@H]2CC[C@@H](C1)N2C
Computed Properties
- Exact Mass: 369.09400
- Monoisotopic Mass: 369.09396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 353
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Color/Form: Not available
- Melting Point: 152°C
- PSA: 49.77000
- LogP: 2.82690
- Merck: 4858
- Solubility: Not available
Benzeneacetic acid, a-(hydroxymethyl)-,(3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, hydrobromide (1:1), (aS)- Security Information
- Hazardous Material transportation number：2811
- Hazard Category Code： 23/24/25-36/37/38-26/27/28
- Safety Instruction： S26-S36/37/39-S45-S22
-
Hazardous Material Identification：
- Risk Phrases：R23/24/25
Benzeneacetic acid, a-(hydroxymethyl)-,(3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, hydrobromide (1:1), (aS)- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzeneacetic acid, a-(hydroxymethyl)-,(3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, hydrobromide (1:1), (aS)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H50900-5mg |
HYOSCYAMINE HYDROBROMIDE |
306-03-6 | , | 5mg |
¥738.0 | 2023-09-07 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-295169-5g |
Hyoscyamine Hydrobromide, |
306-03-6 | 5g |
￥1444.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-295169-5 g |
Hyoscyamine Hydrobromide, |
306-03-6 | 5g |
￥1,444.00 | 2023-07-10 |
Benzeneacetic acid, a-(hydroxymethyl)-,(3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, hydrobromide (1:1), (aS)- Related Literature
-
1. Solid-state stereochemistry of anhydrous (–)-scopolamine hydrobromideRobert Glaser,Jean-Pierre Charland,André Michel J. Chem. Soc. Perkin Trans. 2 1989 1875
-
Conrad Fischer,Moonhyuk Kwon,Dae-Kun Ro,Marco J. van Belkum,John C. Vederas Med. Chem. Commun. 2018 9 888
-
3. 130. The alkaloids of Duboisia LeichhardtiiW. Mitchell J. Chem. Soc. 1944 480
-
4. LXXI.—Some new gold salts of hyoscine, hyoscyamine, and atropineHooper Albert Dickinson Jowett J. Chem. Soc. Trans. 1897 71 679
-
5. Stereochemistry of anticholinergic agents. Part VIII. Crystal and molecular structure of O-benzoyltropine hydrochlorideThomas A. Hamor J. Chem. Soc. Perkin Trans. 2 1976 1359
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